methyl N-[1-oxo-2-(pyridin-3-ylmethyl)isoquinolin-4-yl]carbamate
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Description
Methyl N-[1-oxo-2-(pyridin-3-ylmethyl)isoquinolin-4-yl]carbamate is a useful research compound. Its molecular formula is C17H15N3O3 and its molecular weight is 309.325. The purity is usually 95%.
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Scientific Research Applications
Antileukemic Activity
- Bis[[(carbamoyl)oxy]methyl]-substituted pyrrole-fused tricyclic heterocycles, including compounds structurally related to Methyl N-[1-oxo-2-(3-pyridinylmethyl)-1,2-dihydro-4-isoquinolinyl]carbamate, have shown significant in vivo activity against P388 lymphocytic leukemia. This indicates potential applications in antileukemic therapies (Anderson, Heider, Raju, & Yucht, 1988).
Synthesis of Polyheterocyclic Compounds
- In the field of organic chemistry, this compound has been utilized as a building block in the synthesis of complex polyheterocyclic structures. This illustrates its importance in expanding the diversity of chemical compounds, which may have various applications in materials science and pharmaceuticals (Velikorodov, Stepkina, Polovinkina, & Osipova, 2019).
Antibacterial Activity
- Related 4-oxoquinoline-3-carboxylic acids, which have structural similarities to Methyl N-[1-oxo-2-(3-pyridinylmethyl)-1,2-dihydro-4-isoquinolinyl]carbamate, demonstrated potent antibacterial activity against a range of gram-positive and gram-negative bacteria. This suggests possible uses in developing new antibacterial agents (Miyamoto et al., 1990).
Serotonin Analogs
- The compound has been used in the synthesis of N-methyl-4-pyridyl-1,2,3,4-tetrahydroisoquinolines, designed as potential serotonin analogs. This indicates its potential in neuropsychiatric drug development (Prat et al., 2000).
Structural Studies in Crystallohydrate Solid State
- The compound's derivatives have been synthesized and studied for their structural properties in both water solutions and crystalline hydrate states. Such studies are crucial in materials science for understanding molecular interactions and properties (Stoyanova et al., 2010).
Dye Synthesis
- A study has explored the synthesis of pyridinium salts and biscyanine dyes using derivatives of this compound. This research is significant in the field of dye chemistry and materials science (Yelenich et al., 2016).
Properties
IUPAC Name |
methyl N-[1-oxo-2-(pyridin-3-ylmethyl)isoquinolin-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-23-17(22)19-15-11-20(10-12-5-4-8-18-9-12)16(21)14-7-3-2-6-13(14)15/h2-9,11H,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGDSIYLXCFGNEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=CN(C(=O)C2=CC=CC=C21)CC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.